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Compound of Interest

1,3,5-Benzene-2,4,6-D3-
Compound Name: ) ) )
tricarboxylic acid

Cat. No.: B1458972

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, synthesis, and
spectroscopic properties of deuterated trimesic acid (Benzene-1,3,5-tricarboxylic acid-d3). This
isotopically labeled compound serves as a valuable tool in various scientific disciplines,
particularly in analytical chemistry and drug development, primarily as a tracer and an internal
standard.[1]

Chemical Structure and Properties

Deuterated trimesic acid is the isotopologue of trimesic acid where the three hydrogen atoms
on the aromatic ring are replaced with deuterium atoms.

Chemical Name: Benzene-1,3,5-tricarboxylic acid-d3 Synonyms: Trimesic acid-d3 CAS
Number: 62790-27-6 Molecular Formula: CoH3D30Os

The fundamental structure consists of a benzene ring substituted with three carboxylic acid
groups at positions 1, 3, and 5.[2] This symmetrical arrangement imparts high thermal stability.
The deuteration of the aromatic ring introduces a subtle but significant change in the molecular
weight and vibrational properties of the molecule without altering its chemical reactivity in most
applications.
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A logical diagram illustrating the relationship between trimesic acid and its deuterated form is
presented below.
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Relationship between Trimesic Acid and its Deuterated Form

Isotopic Substitution
Trimesic Acid (H -> D) Deuterated Trimesic Acid
(C9H606) (C9H3D306)
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Workflow for Use of Deuterated Trimesic Acid as an Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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